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Compound of Interest

Compound Name: Phenylhydroquinone diacetate

Cat. No.: B184875 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for

handling Phenylhydroquinone diacetate, including detailed personal protective equipment

(PPE) protocols, operational plans, and disposal procedures. By adhering to these guidelines,

you can minimize risks and maintain a safe research environment.

Essential Safety and Handling Information
Phenylhydroquinone diacetate is a chemical that requires careful handling to prevent

potential irritation and other health effects.[1][2] The toxicological properties of this substance

have not been fully investigated, underscoring the need for caution.[1] It is known to cause skin

and eye irritation and may also lead to respiratory tract irritation.[3][4]
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Hazard Summary

Appearance Off-white to light cream solid powder.[1][2]

Primary Hazards
May cause eye, skin, and respiratory tract

irritation.[1][3]

Handling

Use with adequate ventilation, avoid generating

dust, and handle under an inert atmosphere.[1]

Wash thoroughly after handling.[1][2]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[2] It is recommended to

store it refrigerated (below 4°C/39°F) under an

inert atmosphere.[1]

Incompatible Materials Strong oxidizing agents.[2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial when handling Phenylhydroquinone diacetate to

ensure comprehensive protection.
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PPE Category Specifications and Procedures

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles that comply with

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][2]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure.[1] The specific glove material

should be chosen based on the potential for

direct contact and the duration of the task.

Additionally, wear appropriate protective clothing

to prevent skin exposure.[1]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1] Respiratory protection should

be used in accordance with OSHA's respirator

regulations found in 29 CFR 1910.134 or

European Standard EN 149.[1]

Experimental Workflow: Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of Phenylhydroquinone diacetate in a laboratory setting.
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Caption: Workflow for safe handling and disposal of Phenylhydroquinone diacetate.
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Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is critical.

Spills and Leaks: Clean up spills immediately, observing all precautions outlined in the PPE

section.[1] Avoid generating dusty conditions and ensure adequate ventilation.[1] Vacuum or

sweep up the material and place it into a suitable, labeled disposal container.[1]

First Aid:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical attention.[1][2]

Skin: Remove contaminated clothing and shoes. Flush skin with plenty of water for at least

15 minutes. Get medical aid.[1][2]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Get medical aid.[1]

Disposal Plan
Proper disposal of Phenylhydroquinone diacetate and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance. All

chemical waste, including unused product and contaminated PPE, should be collected in

appropriate, sealed containers.[2] Disposal must be carried out in accordance with local,

regional, and national hazardous waste regulations.[2][3] Do not empty into drains.[2] It is

imperative to consult with your institution's environmental health and safety (EHS) department

for specific guidance on waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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